Cas no 20432-26-2 ((2E)-2-phenylbut-2-enoic acid)

• Product Name: (2E)-2-phenylbut-2-enoic acid
• CAS No: 20432-26-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 909777
• PubChem ID: 5383389
• Update Time: 2025-04-19

(2E)-2-phenylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-2-phenylbut-2-enoic acid
• (E)-2-phenylbut-2-enoic acid
• (E)-2-Phenyl-2-butenoic acid
• 2-phenyl-trans-crotonic acid
• 2-Phenyl-trans-crotonsaeure
• (E)-2-phenyl -2-butenoic acid
• NSC-167082
• HMS1443B21
• IDI1_015654
• 20432-26-2
• NSC167082
• Benzeneacetic acid, alpha-ethylidene-, (alphaE)-
• DB-310164
• AKOS006273583
• Phenylcrotonsaure
• SCHEMBL1996918

• Inchi： 1S/C10H10O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h2-7H,1H3,(H,11,12)/b9-2+
• InChI Key： UBJNPHAYKBNFOC-XNWCZRBMSA-N
• SMILES： OC(/C(=C/C)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.119
• Boiling Point: 279.6°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.561
• PSA: 37.3
• LogP: 2.17450